10-Methyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one

• IUPAC Name: 10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-2(6),8,10-trien-12-one
• InChI: InChI=1S/C10H10N2OS/c1-5-11-9(13)8-6-3-2-4-7(6)14-10(8)12-5/h8H,2-4H2,1H3
• InChI Key: ZQSHKRLDWNUQRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=O)C2C3=C(CCC3)SC2=N1
• Molecular Formula: C10H10N2OS
• Molecular Weight: 206.27 g/mol

Description

This compound, also known as 2-[(phenylsulfanyl)methyl]-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one, has a molecular weight of 314.43. It is typically stored at room temperature and has a purity of 95%. The compound is in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H14N2OS2/c19-15-14-11-7-4-8-12 (11)21-16 (14)18-13 (17-15)9-20-10-5-2-1-3-6-10/h1-3,5-6,9,18H,4,7-8H2, (H,17,19). This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

Novel Organic Synthesis and Characterization

Research has focused on the synthesis of complex organic molecules, showcasing the intricate nature of chemical reactions and the ability to create highly specific compounds. For instance, the unexpected formation of complex tricyclic systems through reactions involving common precursors such as salicylaldehyde and pyruvic acid demonstrates the unpredictability and creativity inherent in synthetic organic chemistry (Eilers, Bach, & Fröhlich, 1998).

Structural and Mechanistic Insights

Studies also delve into the mechanistic aspects of chemical reactions, offering insights into the formation and rearrangement of cyclic compounds. For example, the generation and trapping of highly strained bicyclic alkynes highlight the complex interplay between reaction conditions and product formation, underscoring the importance of understanding reaction mechanisms in organic synthesis (Tümer, Taşkesenligil, & Balcı, 2001).

Applications in Synthesis of Heterocyclic Compounds

The research extends to the synthesis of heterocyclic compounds, which are crucial in the development of pharmaceuticals and materials science. Investigations into the formation of novel bis-triazenes and their structural characterization via X-ray crystallography provide valuable data for designing new compounds with potential applications in various industries (Peori, Vaughan, & Hooper, 1998).

Photochemical Behavior and Structural Analysis

The photochemical behavior of certain compounds and their structural analysis through techniques such as X-ray crystallography shed light on the dynamic nature of chemical compounds under various conditions. This information is crucial for the development of photoresponsive materials and understanding the stability of compounds under light exposure (Gioia, Marchesini, Andreetti, Bocelli, & Sgarabotto, 1977).